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Compound of Interest

Compound Name: WWL123

Cat. No.: B15577977 Get Quote

Welcome to the technical support center for WWL123, a potent and selective inhibitor of α/β-

hydrolase domain 6 (ABHD6). This resource is designed for researchers, scientists, and drug

development professionals to address common challenges encountered during the

experimental use of WWL123, with a primary focus on its solubility characteristics.

Frequently Asked Questions (FAQs)
Q1: What is WWL123 and what is its primary mechanism of action?

WWL123 is a carbamate-based small molecule that acts as a potent and selective inhibitor of

the enzyme α/β-hydrolase domain 6 (ABHD6)[1]. ABHD6 is a serine hydrolase known to

hydrolyze the endocannabinoid 2-arachidonoylglycerol (2-AG), a key signaling molecule in the

central nervous system and peripheral tissues. By inhibiting ABHD6, WWL123 effectively

increases the levels of 2-AG, thereby modulating various physiological processes. Its

applications in research include the study of inflammation, metabolic disorders such as obesity

and type II diabetes, and epilepsy[1].

Q2: I am having trouble dissolving WWL123. What are the recommended solvents?

The most common solvent for WWL123 is dimethyl sulfoxide (DMSO)[1][2][3]. However, it is

important to note that WWL123 has limited solubility. Several suppliers recommend specific

techniques to aid dissolution, such as ultrasonication and gentle warming[1]. Due to the
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hygroscopic nature of DMSO, which can negatively impact solubility, it is strongly advised to

use a fresh, unopened bottle of DMSO for preparing stock solutions[1].

Q3: What is the maximum soluble concentration of WWL123 in DMSO?

There is some variability in the reported maximum solubility of WWL123 in DMSO across

different suppliers. For a clear comparison, please refer to the data summary table below. It is

always recommended to consult the certificate of analysis provided with your specific batch of

WWL123.

Data Presentation: WWL123 Solubility in DMSO

Supplier
Maximum
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 1 2.29

Requires ultrasonic

and warming;

hygroscopic nature of

DMSO affects

solubility.[1]

TargetMol 0.9 2.06
Sonication is

recommended.[2]

APExBIO ≤1 -
No specific notes

provided.[3]

Tocris Bioscience 43.65 100 -

Troubleshooting Guide
Issue 1: WWL123 powder is not dissolving in DMSO.

Solution 1: Employ Mechanical Assistance. Use an ultrasonic bath to sonicate the solution.

This provides the necessary energy to break up compound aggregates and facilitate

dissolution[1][2].

Solution 2: Gentle Warming. Gently warm the solution. Be cautious with the temperature to

avoid any potential degradation of the compound.
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Solution 3: Use Fresh DMSO. DMSO is highly hygroscopic and absorbed water can

significantly decrease the solubility of many organic compounds. Always use a new,

unopened bottle of anhydrous DMSO to prepare your stock solution[1].

Solution 4: Check for Structural Discrepancies. There have been reports of structural

isomers of WWL123 being sold. One supplier, Tocris, has noted that they sell the correct N-

[[1,1'-Biphenyl]-3-ylmethyl)-N-methylcarbamic acid 4'-(aminocarbonyl)[1,1'-biphenyl]-4-yl

ester (CAS 1338574-83-6), which has been confirmed by the inventor, while other vendors

may sell an incorrect 3-yl regioisomer (CAS 1338575-41-9). These structural differences

could lead to variations in solubility and biological activity.

Issue 2: WWL123 precipitates out of solution upon
dilution in aqueous media.

Solution 1: Optimize Final DMSO Concentration. When diluting your DMSO stock solution

into an aqueous buffer for your experiment, ensure the final concentration of DMSO is as low

as possible while still maintaining the solubility of WWL123. High final concentrations of

organic solvents can be toxic to cells.

Solution 2: Consider Co-solvents. For certain applications, the use of a co-solvent might be

necessary. While specific co-solvents for WWL123 are not extensively documented, other

organic solvents like ethanol or the use of detergents like Tween 80 or Pluronic F-68 in the

final aqueous solution can sometimes help to maintain the solubility of hydrophobic

compounds. Always perform a vehicle control in your experiments.

Experimental Protocols
Protocol for Preparing a 1 mM WWL123 Stock Solution
in DMSO

Preparation: Before you begin, ensure you are working in a clean, dry environment. Use a

new, unopened bottle of anhydrous DMSO.

Weighing: Accurately weigh out your desired amount of WWL123 powder (Molecular Weight:

436.5 g/mol )[1][2][3]. For example, to prepare 1 mL of a 1 mM stock solution, you would

need 0.4365 mg of WWL123.
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Dissolution: Add the appropriate volume of fresh DMSO to the WWL123 powder.

Sonication and Warming: Place the vial in an ultrasonic bath for 10-15 minutes. If the

compound has not fully dissolved, you can gently warm the solution (e.g., in a 37°C water

bath) for a short period.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store the stock solution at -20°C or -80°C for long-term

storage[1]. Refer to the supplier's datasheet for specific storage recommendations.

Mandatory Visualizations
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Caption: Signaling pathway of WWL123 action.
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WWL123 Stock Solution Preparation Workflow
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Caption: Workflow for preparing a WWL123 stock solution.

Potential WWL123 Structural Isomer Issue
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Caption: Logical diagram of the WWL123 structural isomer issue.:** Logical diagram of the

WWL123 structural isomer issue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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